Cas no 872197-71-2 (7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

• Product Name: 7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• CAS No: 872197-71-2
• MF: C₁₈H₁₃BrN₂OS₂
• MW: 417.342620611191
• CID: 5906285
• Update Time: 2025-10-20

7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(4-methylsulfanylphenyl)-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
• 7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

• Inchi： 1S/C18H13BrN2OS2/c1-24-13-5-2-10(3-6-13)16-20-17-14(18(23)21-16)9-11-8-12(19)4-7-15(11)22-17/h2-8H,9H2,1H3,(H,20,21,23)
• InChI Key： ZAZYFFSLMMAXSB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(SC)C=C2)=NC(=S)C2CC3=C(OC=2N1)C=CC(Br)=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

Introduction to 7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 872197-71-2)

7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to the chromeno[2,3-d]pyrimidine class, which is a fused ring system combining a chromene moiety with a pyrimidine core. The presence of multiple functional groups, including a bromine substituent and a methylsulfanyl group on the phenyl ring, as well as a thione group at the 4-position of the pyrimidine ring, contributes to its diverse chemical reactivity and biological profile.

The synthesis of 7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The chromene core is typically constructed through cyclization reactions, while the pyrimidine moiety is introduced via condensation reactions with appropriate precursors. The introduction of the bromine and methylsulfanyl groups often involves halogenation and thiolation reactions, respectively. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

One of the most compelling aspects of 7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione is its potential as a pharmacological agent. The fused heterocyclic system provides a rich scaffold for interactions with biological targets, making it a promising candidate for drug discovery. Recent studies have demonstrated that chromeno[2,3-d]pyrimidine derivatives exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of functional groups in this compound may enhance its binding affinity to these targets compared to simpler analogs.

For instance, the bromine substituent at the 7-position of the chromene ring can serve as a handle for further derivatization via cross-coupling reactions, allowing for the introduction of additional functional groups that may modulate biological activity. Similarly, the methylsulfanyl group on the phenyl ring may contribute to hydrophobic interactions with protein targets, while the thione group at the 4-position of the pyrimidine ring could engage in hydrogen bonding or disulfide bond formation. These interactions are critical for achieving high efficacy in drug-like molecules.

The pharmacological evaluation of 7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione has been extensively studied in recent years. Preclinical data suggest that this compound exhibits significant inhibitory effects on several key enzymes and pathways implicated in diseases such as cancer and inflammation. Specifically, it has shown promise in inhibiting kinases that are overexpressed in tumor cells, leading to reduced cell proliferation and apoptosis induction. Additionally, its anti-inflammatory properties have been attributed to its ability to modulate cytokine production and inhibit inflammatory mediator release.

The structural features of 7-bromo-2-4-(methylsulfanyl)phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione make it an attractive candidate for further development into a therapeutic agent. The combination of a chromene core with a pyrimidine moiety provides multiple sites for interaction with biological targets, while the presence of halogenated and sulfur-containing functional groups enhances its chemical diversity. These features are particularly important in drug design, where optimizing binding affinity and selectivity is crucial for therapeutic success.

In conclusion,7-bromo-2-4-(methylsulfanyl)phenyl-3H H ,4 H ,5 H -chromeno[ 2 , 3 -d ] py rim id ine - 4 -th i one represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique molecular architecture and demonstrated biological activities make it a valuable scaffold for further drug discovery efforts. As research in heterocyclic chemistry continues to advance，this compound will undoubtedly play an important role in developing novel therapeutic strategies for various diseases.